1-Pyrimidin-2-yl-azetidine-3-carboxylic acid methyl ester

• IUPAC Name: methyl 1-pyrimidin-2-ylazetidine-3-carboxylate
• InChI: InChI=1S/C9H11N3O2/c1-14-8(13)7-5-12(6-7)9-10-3-2-4-11-9/h2-4,7H,5-6H2,1H3
• InChI Key: PAOOERJEZHAKNW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CN(C1)C2=NC=CC=N2
• Molecular Formula: C9H11N3O2
• Molecular Weight: 193.20 g/mol

Description

1-Pyrimidin-2-yl-azetidine-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C9H11N3O2 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3-azetidine carboxylic acid methyl ester hydrochloride (150 mg, 0.99 mmol) and 2-chloropyrimidine (113.4 mg, 0.99 mmol) in methanol, was added TEA (200 mg, 1.98 mmol) at room temperature. The mixture was stirred at 50° C. for 5 hours and concentrated under reduced pressure. The residue was suspended in EtOAc (50 ml) and washed with water (15 ml), brine (5 ml), dried (MgSO4), filtered, and concentrated under reduced pressure to furnish the crude product. This material was purified by column chromatography (40% EtOAc/hexanes) to give 1-pyrimidin-2-yl-azetidine-3-carboxylic acid methyl ester as a light yellow solid (137.3 mg, 72%): 1H NMR (CDCl3, 400 MHz) δ 8.37 (d, J=6.4 Hz, 2H), 6.58 (t, J=6.4 Hz, 1H), 4.30 (m, 4H), 3.77 (s, 3H), 3.56 (m, 1H).